- Efficient one-pot enzymatic synthesis of dephospho coenzyme A, Bioorganic Chemistry, 2018, 76, 23-27
Cas no 2226-71-3 (Phosphopantetheine)
Phosphopantetheine is a biologically active derivative of pantothenic acid (vitamin B5) and a key component of coenzyme A (CoA) and acyl carrier protein (ACP). It serves as a vital prosthetic group in fatty acid synthesis, polyketide production, and nonribosomal peptide biosynthesis. The molecule features a reactive thiol group, enabling it to carry and transfer acyl intermediates during enzymatic reactions. Its role in central metabolic pathways makes it essential for studying biosynthetic processes and enzyme mechanisms. Phosphopantetheine is widely used in biochemical research, particularly in the reconstitution of holo-ACP and holo-enzymes, as well as in the investigation of post-translational modifications in carrier proteins.
Phosphopantetheine structure
Product Name:Phosphopantetheine
CAS No:2226-71-3
MF:C11H23N2O7PS
MW:358.348283052444
CID:255173
PubChem ID:115254
Update Time:2025-05-28
Phosphopantetheine Chemical and Physical Properties
Names and Identifiers
-
- Butanamide,2-hydroxy-N-[3-[(2-mercaptoethyl)amino]-3-oxopropyl]-3,3-dimethyl-4-(phosphonooxy)-,(2R)-
- [3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] dihydrogen phosphate
- PPT
- C01134
- Pantetheine-4'-phosphate
- UNII-NM39WU8OFM
- JDMUPRLRUUMCTL-VIFPVBQESA-N
- N(3)-[(2R)-2-hydroxy-3,3-dimethyl-4-(phosphonooxy)butanoyl]-N-(2-sulfanylethyl)-beta-alaninamide
- [(3R)-3-hydroxy-2,2-dimethyl-3-({2-[(2-sulfanylethyl)carbamoyl]ethyl}carbamoyl)propoxy]phosphonic acid
- BUTANAMIDE, 2-HYDROXY-N-(3-((2-MERCAPTOETHYL)AMINO)-3-OXOPROPYL)-3,3-DIMETHYL-4-(PHOSPHONOOXY)-, (2R)-
- CHEBI:4222
- AMY480
- DB03912
- BUTYRAMIDE, 2,4-DIHYDROXY-N-(2-(2-MERCAPTOETHYLCARBAMOYL)ETHYL)-3,3-DIMETHYL-, 4-PHOSPHATE
- NS00070564
- [(3R)-3-hydroxy-2,2-dimethyl-4-oxo-4-[[3-oxo-3-(2-sulfanylethylamino)propyl]amino]butyl] dihydrogen phosphate
- 4'-phosphopantetheine
- DTXSID30897420
- phospho-pantotheine
- D-Pantetheine 4'-phosphate
- N~3~-[(2R)-2-hydroxy-3,3-dimethyl-4-(phosphonooxy)butanoyl]-N-(2-sulfanylethyl)-beta-alaninamide
- SCHEMBL106050
- Butanamide, 2-hydroxy-N-(3-((2-mercaptoethyl)amino)-3-oxopropyl)-3,3-dimethyl-4-(phosphonooxy)-, (R)-
- O(4)-phosphono-D-pantethein
- 4'-phosphopantotheine
- pantotheine-4'-phosphate
- [3-Hydroxy-2,2-dimethyl-3-[2-(2-sulfanylethylcarbamoyl)ethylcarbamoyl]propoxy]phosphonic acid
- 5PD
- 2226-71-3
- PANTETHEINE PHOSPHATE
- pantetheine 4'-phosphate
- (3R)-3-Hydroxy-2,2-dimethyl-4-oxo-4-({3-oxo-3-[(2-sulfanylethyl)amino]propyl}amino)butyl dihydrogen phosphate
- NM39WU8OFM
- (2R)-2-Hydroxy-N-(3-((2-mercaptoethyl)amino)-3-oxopropyl)-3,3-dimethyl-4-(phosphonooxy)butanamide
- Psh-4'-P
- Phosphopantetheine
- [3-hydroxy-2,2-dimethyl-3-[2-(2-sulfanylethylcarbamoyl)ethylcarbamoyl]propoxy]phosphonicacid
- PNS
- Q6590391
- STR08840
-
- Inchi: 1S/C11H23N2O7PS/c1-11(2,7-20-21(17,18)19)9(15)10(16)13-4-3-8(14)12-5-6-22/h9,15,22H,3-7H2,1-2H3,(H,12,14)(H,13,16)(H2,17,18,19)/t9-/m0/s1
- InChI Key: JDMUPRLRUUMCTL-VIFPVBQESA-N
- SMILES: SCCNC(CCNC([C@@H](C(C)(C)COP(=O)(O)O)O)=O)=O
Computed Properties
- Exact Mass: 358.09635925g/mol
- Monoisotopic Mass: 358.09635925g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 10
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.1
- Topological Polar Surface Area: 146Ų
Phosphopantetheine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P356875-1mg |
Phosphopantetheine |
2226-71-3 | 1mg |
100.00 | 2021-07-19 | ||
| TRC | P356875-5mg |
Phosphopantetheine |
2226-71-3 | 5mg |
450.00 | 2021-07-19 | ||
| TRC | P356875-10mg |
Phosphopantetheine |
2226-71-3 | 10mg |
800.00 | 2021-07-19 |
Phosphopantetheine Production Method
Production Method 1
Reaction Conditions
1.1R:1 h, rt, pH 7
2.1C:9026-48-6, C:9026-99-7, S:H2O, 2 h, 37°C, pH 8; overnight, 37°C
2.1C:9026-48-6, C:9026-99-7, S:H2O, 2 h, 37°C, pH 8; overnight, 37°C
Reference
Phosphopantetheine Raw materials
Phosphopantetheine Preparation Products
Phosphopantetheine Related Literature
-
Jordan L. Meier,Michael D. Burkart Chem. Soc. Rev. 2009 38 2012
-
Jordan L. Meier,Michael D. Burkart Chem. Soc. Rev. 2009 38 2012
-
3. 323. Coenzyme A. Part VIII. The synthesis of pantetheine 4′-phosphate (acetobacter stimulatory factor), a degradation product of the coenzymeJ. Baddiley,E. M. Thain J. Chem. Soc. 1953 1610
-
Gene H. Hur,Christopher R. Vickery,Michael D. Burkart Nat. Prod. Rep. 2012 29 1074
-
Alistair S. Brown,Mark J. Calcott,Jeremy G. Owen,David F. Ackerley Nat. Prod. Rep. 2018 35 1210
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